3-Cyano-2-cyclopropoxybenzoic acid

• Molecular Formula: C11H9NO3
• Molecular Weight: 203.19 g/mol
• IUPAC Name: 3-cyano-2-cyclopropyloxybenzoic acid
• InChI: InChI=1S/C11H9NO3/c12-6-7-2-1-3-9(11(13)14)10(7)15-8-4-5-8/h1-3,8H,4-5H2,(H,13,14)
• InChI Key: HQTHNTVWJAQTRQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C=CC=C2C(=O)O)C#N

Description

3-Cyano-2-cyclopropoxybenzoic acid is a benzoic acid derivative featuring a cyano group (-CN) at the 3-position and a cyclopropoxy group (-O-C3H5) at the 2-position of the aromatic ring. The cyclopropoxy substituent introduces steric rigidity due to the strained cyclopropane ring, which may enhance metabolic stability in pharmaceutical applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Cyano-2-cyclopropoxybenzoic acid can be achieved through several synthetic routes. One common method involves the reaction of 2-cyclopropoxybenzoic acid with a cyanating agent such as cyanogen bromide (BrCN) under basic conditions. The reaction typically proceeds as follows:

Starting Material: 2-Cyclopropoxybenzoic acid

Cyanating Agent: Cyanogen bromide (BrCN)

Reaction Conditions: Basic conditions, typically using a base such as sodium hydroxide (NaOH) or potassium carbonate (K2CO3)

Reaction Temperature: Room temperature to moderate heating (25-50°C)

Solvent: Common solvents include acetonitrile (CH3CN) or dimethylformamide (DMF)

Industrial Production Methods

Industrial production of 3-Cyano-2-cyclopropoxybenzoic acid may involve large-scale synthesis using similar reaction conditions as described above. The process would be optimized for yield and purity, with considerations for cost-effectiveness and environmental impact. Continuous flow reactors and automated systems may be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

3-Cyano-2-cyclopropoxybenzoic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can convert the cyano group to an amine group, resulting in the formation of 2-cyclopropoxybenzylamine.

Substitution: The cyano group can participate in nucleophilic substitution reactions, leading to the formation of various substituted derivatives.

Common Reagents and Conditions

Oxidation Reagents: Potassium permanganate (KMnO4), chromium trioxide (CrO3)

Reduction Reagents: Lithium aluminum hydride (LiAlH4), hydrogen gas (H2) with a catalyst such as palladium on carbon (Pd/C)

Substitution Reagents: Alkyl halides, aryl halides, and other electrophiles

Major Products

Oxidation Products: 2-Cyclopropoxybenzoic acid derivatives

Reduction Products: 2-Cyclopropoxybenzylamine

Substitution Products: Various substituted 3-cyano-2-cyclopropoxybenzoic acid derivatives

Scientific Research Applications

3-Cyano-2-cyclopropoxybenzoic acid has several applications in scientific research, including:

Chemistry: Used as a building block for the synthesis of more complex organic molecules. It is also employed in the study of reaction mechanisms and the development of new synthetic methodologies.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties. It serves as a lead compound for the development of new pharmaceuticals.

Medicine: Explored for its potential therapeutic applications, particularly in the treatment of diseases such as cancer and bacterial infections.

Industry: Utilized in the production of specialty chemicals and materials, including polymers and advanced materials with specific properties.

Mechanism of Action

The mechanism of action of 3-Cyano-2-cyclopropoxybenzoic acid depends on its specific application. In biological systems, the compound may exert its effects through interactions with molecular targets such as enzymes, receptors, or nucleic acids. The cyano group and cyclopropoxy group can influence the compound’s binding affinity and specificity for these targets, leading to various biological effects.

Comparison with Similar Compounds

Structural and Functional Group Analysis

The following table highlights key differences among 3-Cyano-2-cyclopropoxybenzoic acid and structurally related compounds:

Compound Name	Molecular Formula	Substituents	Physical Properties	Applications
3-Cyano-2-cyclopropoxybenzoic acid	C11H9NO3	2-cyclopropoxy, 3-cyano	Not reported	Synthetic intermediates, potential pharmaceuticals
3-Cyano-4-isopropoxybenzoic acid	C11H11NO3	4-isopropoxy, 3-cyano	97% purity (MFCD09271830)	Intermediate, methyl ester derivatives
Caffeic acid (3,4-Dihydroxybenzeneacrylic acid)	C9H8O4	3,4-dihydroxy, propenoic acid chain	Yellow crystals	Supplements, cosmetics, pharmacological research

Key Observations:

• Functional Groups: The cyano group (-CN) in both cyano-substituted benzoic acids enhances electron-withdrawing effects, increasing the acidity of the carboxylic acid moiety compared to caffeic acid’s hydroxyl and propenoic acid groups.
• Applications: While caffeic acid is widely used in food and cosmetics, cyano-alkoxy benzoic acids are primarily intermediates or specialized pharmaceutical precursors .

Analytical Methodologies

HPLC-based techniques, such as those referenced in glycan analysis (e.g., GlycoBase and autoGU tools), are applicable for purity assessment and structural elucidation of these compounds . For instance, the 97% purity reported for 3-Cyano-4-isopropoxybenzoic acid underscores the utility of rigorous chromatographic validation .